Cas no 866009-89-4 (3-tert-butyl-1-[(pyridin-4-yl)methyl]thiourea)

• Product Name: 3-tert-butyl-1-[(pyridin-4-yl)methyl]thiourea
• CAS No: 866009-89-4
• MF: C₁₁H₁₇N₃S
• MW: 223.337780714035
• CID: 4662243
• Update Time: 2025-06-14

3-tert-butyl-1-[(pyridin-4-yl)methyl]thiourea Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-[(pyridin-4-yl)methyl]thiourea

• Inchi： 1S/C11H17N3S/c1-11(2,3)14-10(15)13-8-9-4-6-12-7-5-9/h4-7H,8H2,1-3H3,(H2,13,14,15)
• InChI Key： BKTLPDABOIZVJT-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)C(NCC1C=CN=CC=1)=S

Additional information on 3-tert-butyl-1-[(pyridin-4-yl)methyl]thiourea

Comprehensive Overview of 3-tert-butyl-1-[(pyridin-4-yl)methyl]thiourea (CAS No. 866009-89-4)

3-tert-butyl-1-[(pyridin-4-yl)methyl]thiourea (CAS No. 866009-89-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This thiourea derivative, characterized by its tert-butyl and pyridinylmethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and reactivity.

The compound's molecular structure, featuring a thiourea core, is pivotal for its ability to participate in hydrogen bonding and coordination chemistry. This attribute is particularly relevant in the design of pharmaceutical intermediates and catalysts, where precise molecular interactions are critical. Recent studies have highlighted its role in the development of enzyme inhibitors and ligands for metal complexes, aligning with the growing demand for targeted therapeutic agents and advanced catalytic systems.

In the context of green chemistry, 3-tert-butyl-1-[(pyridin-4-yl)methyl]thiourea has been investigated for its potential in sustainable synthesis. Its ability to act as a ligand or auxiliary agent in environmentally friendly reactions resonates with the global push toward reducing hazardous chemical usage. This aligns with frequently searched topics such as "sustainable chemical synthesis" and "green catalysts," reflecting the compound's relevance in contemporary research.

Another area of interest is the compound's application in material science. Its pyridine moiety enables interactions with various polymers and metals, making it a candidate for functional material design. For instance, it has been explored in the development of self-healing materials and conductive polymers, topics that frequently trend in scientific literature and patent filings. This versatility addresses common queries like "advanced materials for electronics" and "smart polymer additives."

From a commercial perspective, CAS No. 866009-89-4 is available through specialized chemical suppliers, often under the name 3-tert-butyl-1-[(pyridin-4-yl)methyl]thiourea. Its pricing and availability are influenced by factors such as purity, scale of production, and regional demand. Businesses seeking high-purity chemical intermediates or research-grade compounds frequently inquire about its procurement, underscoring its industrial significance.

Safety and handling of 3-tert-butyl-1-[(pyridin-4-yl)methyl]thiourea are also critical considerations. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. This aligns with broader industry concerns about chemical storage best practices and laboratory safety protocols, which are commonly searched by professionals and students alike.

In summary, 3-tert-butyl-1-[(pyridin-4-yl)methyl]thiourea (CAS No. 866009-89-4) is a multifaceted compound with applications spanning pharmaceuticals, catalysis, and material science. Its structural features and reactivity profile make it a subject of ongoing research, particularly in areas aligned with sustainability and technological innovation. As interest in these fields grows, so too does the compound's prominence in both academic and industrial settings.